Cas no 585564-52-9 (2,4-Pentanediol, 3-butyl-3-methyl-)

• Product Name: 2,4-Pentanediol, 3-butyl-3-methyl-
• CAS No: 585564-52-9
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 1611920
• Update Time: 2024-09-13

2,4-Pentanediol, 3-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanediol, 3-butyl-3-methyl-

• Inchi： 1S/C10H22O2/c1-5-6-7-10(4,8(2)11)9(3)12/h8-9,11-12H,5-7H2,1-4H3
• InChI Key： GRADOZSUHSGPHE-UHFFFAOYSA-N
• SMILES： CC(O)C(CCCC)(C)C(O)C

Computed Properties

• Exact Mass: 174.16206

Experimental Properties

• Density: 0.920±0.06 g/cm3(Predicted)
• Boiling Point: 244.3±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.83±0.20(Predicted)